Cas no 616-02-4 (3-methyl-2,5-dihydrofuran-2,5-dione)

3-methyl-2,5-dihydrofuran-2,5-dione Properties

Names and Identifiers

• 3-Methylfuran-2,5-dione
• Methylmaleic anhydride
• 3-Methyl-2,5-pentanedione
• CTA
• 2,5-Furanedione, 3-methyl
• 3-Methyl-2,5-furandione
• 3-methyl-5-furandione
• 3-methyl-furan-2,5-dione
• 3-Methylmaleic anhydride
• alpha-Methylmaleic anhydride
• CITRACONIC ANHYDRIDE
• 2-Methylmaleic anhydride
• 2,5-Furandione, 3-methyl-
• Citraconic acid anhydride
• Monomethylmaleic anhydride
• Maleic anhydride, methyl-
• 2-Methylmaleicanhydride
• Anhydrid kyseliny citrakonove
• 3-methyl-2,5-dihydrofuran-2,5-dione
• Anhydrid kyseliny citrakonove [Czech]
• Citraconic anhydride, 98%
• Indobufen Impurity 14
• +Expand

• MDL： MFCD00005522
• InChIKey： AYKYXWQEBUNJCN-UHFFFAOYSA-N
• Inchi： 1S/C5H4O3/c1-3-2-4(6)8-5(3)7/h2H,1H3
• SMILES： O1C(C([H])=C(C1=O)C([H])([H])[H])=O
• BRN： 1835

Computed Properties

• Exact Mass: 112.01600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.016044
• Heavy Atom Count: 8
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.01610
• PSA: 43.37000
• Refractive Index: 1.47-1.472
• Water Partition Coefficient: decompose
• Boiling Point: 215°C(lit.)
• Melting Point: 6-7 ºC
• Flash Point: 101 ºC
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.245

3-methyl-2,5-dihydrofuran-2,5-dione Security Information

• Symbol: GHS06
• RTECS：GE6825000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36/37/39-S45-S28A
• Packing Group：III
• Packing Group：III
• Risk Phrases：R24; R34; R42/43
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H311,H315,H319,H335
• Warning Statement： P261,P280,P305+P351+P338,P312
• Prompt：dangerous
• Storage Condition：Inert atmosphere,2-8°C(BD77291)
• PackingGroup：III
• Risk Phrases： R24;R34;R42/43
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10-21

3-methyl-2,5-dihydrofuran-2,5-dione Customs Data

• HS CODE：29171990
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters